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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Atazanavir-d15,

a deuterated internal standard crucial for the accurate quantification of the antiretroviral drug

Atazanavir in complex biological matrices. This document outlines key technical data from

various suppliers, details relevant experimental protocols, and illustrates the mechanism of

action through a signaling pathway diagram.

Commercial Availability and Technical
Specifications
Atazanavir-d15 is available from several commercial suppliers catering to the research

community. While specific details can vary between batches and suppliers, the following table

summarizes typical quantitative data. Researchers are advised to request a lot-specific

Certificate of Analysis (CoA) for the most accurate information.
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Note: Data is compiled from publicly available information and may not be exhaustive. "No

data" indicates that the information was not readily available from the supplier's website.

Mechanism of Action: HIV Protease Inhibition
Atazanavir is a potent and selective inhibitor of the human immunodeficiency virus (HIV)

protease, an enzyme critical for the viral life cycle.[1][2][3] HIV protease is responsible for

cleaving newly synthesized viral polyproteins into mature, functional proteins and enzymes.[1]

[2] Inhibition of this enzyme results in the production of immature, non-infectious viral particles,

thus halting the spread of the virus.[1][2]

The following diagram illustrates the signaling pathway of HIV replication and the point of

intervention by Atazanavir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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